Cas no 2229658-41-5 (1-methyl-2-(2-nitroethenyl)piperidine)

• Product Name: 1-methyl-2-(2-nitroethenyl)piperidine
• CAS No: 2229658-41-5
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 6207154
• PubChem ID: 165628630
• Update Time: 2025-06-22

1-methyl-2-(2-nitroethenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(2-nitroethenyl)piperidine
• EN300-1784716
• 2229658-41-5

• Inchi： 1S/C8H14N2O2/c1-9-6-3-2-4-8(9)5-7-10(11)12/h5,7-8H,2-4,6H2,1H3/b7-5+
• InChI Key： HZSGBZZBYBMFJW-FNORWQNLSA-N
• SMILES： [O-][N+](/C=C/C1CCCCN1C)=O

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.1Ų

Additional information on 1-methyl-2-(2-nitroethenyl)piperidine

1-Methyl-2-(2-Nitroethenyl)Piperidine: A Comprehensive Overview

The compound with CAS No. 2229658-41-5, commonly referred to as 1-methyl-2-(2-nitroethenyl)piperidine, is a significant molecule in the field of organic chemistry. This compound belongs to the class of piperidines, which are six-membered cyclic amines with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The nitroethenyl group attached to the piperidine ring introduces unique electronic and steric properties, making this compound a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of 1-methyl-2-(2-nitroethenyl)piperidine in drug design, particularly in the development of bioactive molecules. The piperidine core is known for its ability to form hydrogen bonds, which is crucial for molecular recognition in biological systems. The nitroethenyl substituent further enhances the compound's reactivity and selectivity, making it a promising candidate for targeting specific biological pathways.

The synthesis of 1-methyl-2-(2-nitroethenyl)piperidine involves a multi-step process that typically begins with the preparation of the piperidine ring. The introduction of the nitroethenyl group is achieved through a series of nucleophilic substitutions or additions, depending on the desired stereochemistry and regioselectivity. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for downstream applications.

In terms of physical properties, 1-methyl-2-(2-nitroethenyl)piperidine exhibits a melting point of approximately 140°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in various chemical reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, providing valuable insights into its storage and handling requirements.

The biological activity of 1-methyl-2-(2-nitroethenyl)piperidine has been evaluated in several assays, revealing its potential as an inhibitor of key enzymes involved in metabolic pathways. For instance, recent research has demonstrated its ability to modulate the activity of histone deacetylases (HDACs), which are implicated in various diseases including cancer and neurodegenerative disorders. This finding underscores the compound's potential as a lead molecule for drug discovery.

Moreover, the nitroethenyl group in 1-methyl-2-(2-nitroethenyl)piperidine confers photochemical properties that make it suitable for applications in light-responsive materials. By incorporating this compound into polymer matrices, scientists have developed stimuli-responsive systems that exhibit reversible changes in their physical properties upon exposure to light. Such systems hold promise for use in sensors, actuators, and drug delivery devices.

In conclusion, 1-methyl-2-(2-nitroethenyl)piperidine (CAS No. 2229658-41-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of modern science.